Cas no 175723-23-6 (Butanoic acid, 3-oxo-, 1-methylheptyl ester)

Butanoic acid, 3-oxo-, 1-methylheptyl ester structure
175723-23-6 structure
Product Name:Butanoic acid, 3-oxo-, 1-methylheptyl ester
CAS No:175723-23-6
MF:C12H22O3
MW:214.301284313202
CID:1362174
Update Time:2024-08-17

Butanoic acid, 3-oxo-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, 1-methylheptyl ester
    • Inchi: 1S/C12H22O3/c1-4-5-6-7-8-11(3)15-12(14)9-10(2)13/h11H,4-9H2,1-3H3
    • InChI Key: PDKMYPRHFNYVSJ-UHFFFAOYSA-N
    • SMILES: C(OC(C)CCCCCC)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 214.15696

Experimental Properties

  • Density: 0.941±0.06 g/cm3(Predicted)
  • Boiling Point: 141 °C(Press: 16 Torr)
  • PSA: 43.37
  • pka: 10.55±0.46(Predicted)
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